N-(2-methylbenzyl)-4-nitrobenzenesulfonamide
Overview
Description
N-(2-methylbenzyl)-4-nitrobenzenesulfonamide, also known as NBS, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a sulfonamide derivative that has a nitro group and a methylbenzyl group attached to the sulfonamide nitrogen. The compound has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.
Mechanism of Action
The mechanism of action of N-(2-methylbenzyl)-4-nitrobenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in inflammation and tumor growth. It has also been shown to inhibit the growth of various microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-4-nitrobenzenesulfonamide has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been shown to inhibit the growth of various tumor cell lines. In addition, it has been shown to have anti-microbial effects against a range of microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methylbenzyl)-4-nitrobenzenesulfonamide in lab experiments is its unique properties. It has been shown to possess a range of biological activities, making it a useful tool for studying various biological processes. In addition, it is relatively easy to synthesize and is readily available. However, one of the limitations of using N-(2-methylbenzyl)-4-nitrobenzenesulfonamide in lab experiments is its potential toxicity. It is important to handle N-(2-methylbenzyl)-4-nitrobenzenesulfonamide with care and to use appropriate safety precautions when working with this compound.
Future Directions
There are several future directions for research involving N-(2-methylbenzyl)-4-nitrobenzenesulfonamide. One area of research is the development of new drugs and treatments for various diseases based on the properties of N-(2-methylbenzyl)-4-nitrobenzenesulfonamide. Another area of research is the study of the mechanism of action of N-(2-methylbenzyl)-4-nitrobenzenesulfonamide and its effects on various biological processes. In addition, the synthesis of new compounds based on the structure of N-(2-methylbenzyl)-4-nitrobenzenesulfonamide may lead to the discovery of new biological activities and applications. Overall, N-(2-methylbenzyl)-4-nitrobenzenesulfonamide is a promising compound with a range of potential applications in scientific research.
Scientific Research Applications
N-(2-methylbenzyl)-4-nitrobenzenesulfonamide has been widely used in scientific research due to its unique properties. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial effects. In addition, it has been used as a reagent in organic chemistry for the synthesis of various compounds. N-(2-methylbenzyl)-4-nitrobenzenesulfonamide has also been used in the development of new drugs and treatments for various diseases.
properties
IUPAC Name |
N-[(2-methylphenyl)methyl]-4-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S/c1-11-4-2-3-5-12(11)10-15-21(19,20)14-8-6-13(7-9-14)16(17)18/h2-9,15H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAPOZCJROXJOMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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